Cas no 489446-79-9 (methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride)

• Product Name: methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride
• CAS No: 489446-79-9
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD23106007
• CID: 2193721
• PubChem ID: 66933130
• Update Time: 2025-08-04

methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3r)-methyl 3-aminocyclopentanecarboxylate hydrochloride
• methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride
• (1R,3R)-Methyl 3-aminocyclopentanecarboxylate HCl
• trans-(1R,2R)-methyl 3-aminocyclopentanecarboxylate hydrochloride
• 489446-79-9
• PB37186
• trans-Methyl 3-aminocyclopentanecarboxylate HCl
• Methyl (1R,3R)-3-aminocyclopentane-1-carboxylate HCl
• CS-0049309
• Methyl trans-3-aminocyclopentanecarboxylate Hydrochlorid
• P13550
• MFCD28167978
• Methyl trans-3-aminocyclopentanecarboxylate hydrochloride
• MFCD23106007
• s10609
• Trans-Methyl3-aMinocyclopentanecarboxylatehydrochloride
• methyl (1R,3R)-3-aminocyclopentane-1-carboxylate;hydrochloride
• AKOS025405457
• 222530-45-2
• SCHEMBL1178165
• AS-51794
• DB-353230
• Trans-Methyl 3-aMinocyclopentanecarboxylate hydrochloride

• MDL： MFCD23106007
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)5-2-3-6(8)4-5;/h5-6H,2-4,8H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： CKMCJNXERREXFB-KGZKBUQUSA-N
• SMILES： Cl.O(C)C([C@@H]1CC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 179.071
• Monoisotopic Mass: 179.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Additional information on methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride

Introduction to Methyl (1R,3R)-3-aminocyclopentane-1-carboxylate Hydrochloride (CAS No. 489446-79-9)

Methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride, identified by its CAS number 489446-79-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of cycloalkylamine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, characterized by the (1R,3R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The chemical structure of methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride consists of a cyclopentane ring substituted with an amino group at the 3-position and a carboxylate group at the 1-position, which is further methylated. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications. This compound has been extensively studied for its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders.

Recent research has highlighted the significance of cycloalkylamine derivatives in the development of novel therapeutic agents. Specifically, compounds with the (1R,3R) configuration have shown promising results in preclinical studies due to their ability to interact selectively with certain biological receptors. Methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride has been investigated for its potential as a scaffold for designing drugs that target GABAergic and dopaminergic systems. These systems are implicated in a wide range of neurological and psychiatric disorders, making this compound a valuable candidate for further exploration.

In vitro studies have demonstrated that methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride exhibits potent binding affinity to specific neurotransmitter receptors. For instance, it has been shown to interact with GABA-A receptors, which are involved in mediating inhibitory neurotransmission. The modulation of GABAergic activity has been associated with therapeutic effects in conditions such as anxiety disorders, epilepsy, and sleep disorders. Additionally, the compound's interaction with dopaminergic receptors suggests potential applications in treating neurodegenerative diseases like Parkinson's disease.

The stereochemical specificity of methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride is a critical factor in determining its pharmacological profile. The (1R,3R) configuration ensures optimal binding to biological targets while minimizing off-target effects. This specificity is particularly important in drug development, where selectivity is key to achieving therapeutic efficacy and safety. The compound's structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Advanced computational methods have been employed to elucidate the binding interactions of methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride with biological targets. Molecular docking simulations have revealed that the compound binds snugly into the active sites of GABA-A and dopaminergic receptors, suggesting strong binding affinities. These simulations have also identified key interaction points between the compound and the receptor residues, providing insights into its mechanism of action.

Preclinical studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride. Animal models have demonstrated that the compound exhibits favorable bioavailability and metabolic stability. Furthermore, it has shown low toxicity profiles in preliminary safety assessments, indicating its potential as a safe candidate for further clinical development. These findings are encouraging and support the progression of this compound into human clinical trials.

The development of novel therapeutics for CNS disorders remains a significant challenge due to the complex nature of these diseases and the intricate interplay between various neurotransmitter systems. Methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride represents a promising approach to addressing this challenge by targeting multiple neurotransmitter systems simultaneously. Its unique structural features and stereochemical configuration make it a valuable tool for understanding the mechanisms underlying CNS disorders and for developing new treatments.

In conclusion, methyl (1R,3R)-3-aminocyclopentane-1-carboxylate hydrochloride (CAS No. 489446-79-9) is a compound with significant potential in pharmaceutical research and development. Its unique chemical structure and stereochemistry make it an attractive candidate for modulating neurotransmitter systems involved in various CNS disorders. Ongoing research continues to explore its therapeutic applications and mechanisms of action, paving the way for novel treatments that could improve patient outcomes.